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2,2',7,7'-Tetrabromo-9,9'-spirobifluorene 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene 2,2′,7,7′-Tetrabromo-9,9′-spirobifluorene is a spirobifluorene (SBF) derivative and is used as a blue-emitting material in electroluminescent devices. The spirobifluorene linkage in the molecule helps in decreasing the crystallization tendency and also increases the colour stability by preventing the formation of aggregates or excimers. They possess high photoluminescence efficiency and good chemical stability.
Brand Name: Vulcanchem
CAS No.: 128055-74-3
VCID: VC21193753
InChI: InChI=1S/C25H12Br4/c26-13-1-5-17-18-6-2-14(27)10-22(18)25(21(17)9-13)23-11-15(28)3-7-19(23)20-8-4-16(29)12-24(20)25/h1-12H
SMILES: C1=CC2=C(C=C1Br)C3(C4=C2C=CC(=C4)Br)C5=C(C=CC(=C5)Br)C6=C3C=C(C=C6)Br
Molecular Formula: C25H12Br4
Molecular Weight: 632 g/mol

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene

CAS No.: 128055-74-3

Cat. No.: VC21193753

Molecular Formula: C25H12Br4

Molecular Weight: 632 g/mol

* For research use only. Not for human or veterinary use.

2,2',7,7'-Tetrabromo-9,9'-spirobifluorene - 128055-74-3

Specification

Description 2,2′,7,7′-Tetrabromo-9,9′-spirobifluorene is a spirobifluorene (SBF) derivative and is used as a blue-emitting material in electroluminescent devices. The spirobifluorene linkage in the molecule helps in decreasing the crystallization tendency and also increases the colour stability by preventing the formation of aggregates or excimers. They possess high photoluminescence efficiency and good chemical stability.
CAS No. 128055-74-3
Molecular Formula C25H12Br4
Molecular Weight 632 g/mol
IUPAC Name 2,2',7,7'-tetrabromo-9,9'-spirobi[fluorene]
Standard InChI InChI=1S/C25H12Br4/c26-13-1-5-17-18-6-2-14(27)10-22(18)25(21(17)9-13)23-11-15(28)3-7-19(23)20-8-4-16(29)12-24(20)25/h1-12H
Standard InChI Key MASXXNUEJVMYML-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1Br)C3(C4=C2C=CC(=C4)Br)C5=C(C=CC(=C5)Br)C6=C3C=C(C=C6)Br
Canonical SMILES C1=CC2=C(C=C1Br)C3(C4=C2C=CC(=C4)Br)C5=C(C=CC(=C5)Br)C6=C3C=C(C=C6)Br

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